Cas no 1159511-21-3 (1-(1H-indazol-4-yl)ethan-1-one)

1-(1H-Indazol-4-yl)ethan-1-one is a heterocyclic organic compound featuring an indazole core substituted with an acetyl group at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its indazole moiety is known for contributing to diverse pharmacological properties, including potential kinase inhibition and antimicrobial activity. The acetyl group enhances reactivity, facilitating further derivatization. The compound is characterized by high purity and stability, ensuring reliable performance in research and industrial applications. Its synthetic versatility and structural specificity make it a preferred choice for medicinal chemistry and drug discovery efforts.
1-(1H-indazol-4-yl)ethan-1-one structure
1159511-21-3 structure
Product Name:1-(1H-indazol-4-yl)ethan-1-one
CAS No:1159511-21-3
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD11869762
CID:1011096
PubChem ID:44119222
Update Time:2025-05-28

1-(1H-indazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Indazol-4-yl)ethanone
    • 4-Acetyl-1H-indazole
    • 1-(1H-Indazol-4-yl)ethan-1-one
    • 1-(1H-Indazol-4-yl)-ethanone
    • FCH921779
    • RP02123
    • PB20661
    • OR30884
    • ETHANONE, 1-(1H-INDAZOL-4-YL)-
    • AX8167796
    • Y5206
    • A19615
    • DB-024539
    • 1159511-21-3
    • DTXSID60657110
    • CS-0044884
    • PS-4801
    • 1-(1H-Indazol-4-yl)ethan-1-one, 4-Ethanoyl-1H-indazole
    • W-204864
    • AKOS006346262
    • MFCD11869762
    • EN300-3031457
    • J-502851
    • P11258
    • Z1201626019
    • 1-(1H-indazol-4-yl)ethan-1-one
    • MDL： MFCD11869762
    • Inchi： 1S/C9H8N2O/c1-6(12)7-3-2-4-9-8(7)5-10-11-9/h2-5H,1H3,(H,10,11)
    • InChI Key： KNEPJECVXQDROO-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CC=CC2=C1C=NN2

Computed Properties

  • Exact Mass: 160.06400
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: 348.8°C at 760 mmHg
  • PSA: 45.75000
  • LogP: 1.76550

1-(1H-indazol-4-yl)ethan-1-one Security Information

1-(1H-indazol-4-yl)ethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1H-indazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-(1H-indazol-4-yl)ethanone
 1159511-21-3 95%
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Alichem
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B-JP347-200mg
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 630.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JP347-50mg
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 1159511-21-3 95+%
50mg
 252.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JP347-250mg
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250mg
 747CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JP347-100mg
1-(1H-indazol-4-yl)ethan-1-one
 1159511-21-3 95+%
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 339CNY 2021-05-08
TRC
H954065-10mg
1-(1H-indazol-4-yl)ethanone
 1159511-21-3
10mg
 $ 50.00 2022-06-04
TRC
H954065-50mg
1-(1H-indazol-4-yl)ethanone
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50mg
 $ 160.00 2022-06-04
TRC
H954065-100mg
1-(1H-indazol-4-yl)ethanone
 1159511-21-3
100mg
 $ 230.00 2022-06-04

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